Cas no 57411-64-0 (6-CHLORO-1,3,4-TRIMETHYL-1H-PYRAZOLO(3,4-B)PYRIDINE)

6-CHLORO-1,3,4-TRIMETHYL-1H-PYRAZOLO(3,4-B)PYRIDINE structure
57411-64-0 structure
Product Name:6-CHLORO-1,3,4-TRIMETHYL-1H-PYRAZOLO(3,4-B)PYRIDINE
CAS No:57411-64-0
MF:C9H10ClN3
MW:195.648800373077
CID:946990
PubChem ID:15618867
Update Time:2025-04-19

6-CHLORO-1,3,4-TRIMETHYL-1H-PYRAZOLO(3,4-B)PYRIDINE Chemical and Physical Properties

Names and Identifiers

    • 6-CHLORO-1,3,4-TRIMETHYL-1H-PYRAZOLO(3,4-B)PYRIDINE
    • 6-chloro-1,3,4-trimethylpyrazolo[3,4-b]pyridine
    • DB-359337
    • DTXSID40575823
    • AKOS006318995
    • 57411-64-0
    • 6-CHLORO-1,3,4-TRIMETHYL-1H-PYRAZOLO[3,4-B]PYRIDINE
    • MDL: MFCD00067968
    • Inchi: 1S/C9H10ClN3/c1-5-4-7(10)11-9-8(5)6(2)12-13(9)3/h4H,1-3H3
    • InChI Key: HRFKNTWEYBSCIS-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C)=C2C(C)=NN(C)C2=N1

Computed Properties

  • Exact Mass: 195.0563250g/mol
  • Monoisotopic Mass: 195.0563250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 30.7Ų
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